Bromomethyl morpholine-4-carboxylate
Cat. No. B8418631
M. Wt: 224.05 g/mol
InChI Key: CDINMPJUENPBKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09359376B2
Procedure details
Chloromethyl morpholine-4-carboxylate [285] (0.3 g, 1.67 mmol, 1.0 eq) and sodium bromide (0.86 g, 8.3 mmol, 5.0 eq) was taken in acetone (10 ml). The reaction was refluxed at 60° C. for 24 h. Reaction progress was monitored by TLC/1H NMR. The reaction was filtered off and filtrate was evaporated to dryness under reduced pressure to yield light brown gel, bromomethyl morpholine-4-carboxylate [286] (0.30 g, 80%)
Yield
80%
Identifiers
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REACTION_CXSMILES
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[N:1]1([C:7]([O:9][CH2:10]Cl)=[O:8])[CH2:6][CH2:5][O:4][CH2:3][CH2:2]1.[Br-:12].[Na+]>CC(C)=O>[N:1]1([C:7]([O:9][CH2:10][Br:12])=[O:8])[CH2:6][CH2:5][O:4][CH2:3][CH2:2]1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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0.3 g
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Type
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reactant
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Smiles
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N1(CCOCC1)C(=O)OCCl
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Step Two
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Name
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Quantity
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0.86 g
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Type
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reactant
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Smiles
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[Br-].[Na+]
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Step Three
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Reaction progress
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FILTRATION
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Type
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FILTRATION
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Details
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The reaction was filtered off
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CUSTOM
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Type
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CUSTOM
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Details
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filtrate was evaporated to dryness under reduced pressure
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N1(CCOCC1)C(=O)OCBr
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 0.3 g | |
| YIELD: PERCENTYIELD | 80% | |
| YIELD: CALCULATEDPERCENTYIELD | 80.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
